Dinitrophenols

Dinitrophenols (DNP) are a class of organic compounds with two nitro groups (-NO₂) attached to a benzene ring, commonly used in various industrial and research applications. Dinitrophenol is known for its acidic nature and high solubility in water, making it versatile for chemical synthesis and analysis. In the context of industrial use, DNP has been employed as intermediates in the production of dyes, pharmaceuticals, and explosives. Moreover, due to its uncoupling properties, Dinitrophenol was previously used in weight loss supplements, although its use in this application is now largely banned due to severe health risks associated with metabolic acidosis and potential cardiac issues. In laboratories, DNP serves as a tool for studying thermodynamics and bioenergetics by disrupting the proton gradient in mitochondria. Handling of Dinitrophenols requires stringent safety measures due to their corrosive nature and potential for causing skin irritation or respiratory problems.
